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Compound of Interest

N-Hydroxy-4-
Compound Name:
(methylamino)azobenzene

Cat. No. B156751

Important Notice: Detailed, substance-specific disposal procedures for N-Hydroxy-4-
(methylamino)azobenzene are not readily available in public safety data repositories. The
following information provides a general framework for the safe handling and disposal of
hazardous chemical waste. Researchers, scientists, and drug development professionals must
consult the official Safety Data Sheet (SDS) provided by the manufacturer and contact a

certified environmental waste management service for guidance specific to this compound.

Chemical Identification

To facilitate accurate consultation with safety professionals and waste management services,
the known identifiers for N-Hydroxy-4-(methylamino)azobenzene are provided below.

Identifier Value

Chemical Name N-Hydroxy-4-(methylamino)azobenzene
CAS Number 1910-36-7[1]

Molecular Formula C13H13N30[1]

PubChem CID 107875[1]
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General Principles for Chemical Waste Disposal

When handling potentially hazardous substances like N-Hydroxy-4-
(methylamino)azobenzene, a systematic approach to disposal is crucial to ensure personnel
safety and environmental protection. The general workflow for chemical waste disposal is

outlined below.

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.benchchem.com/product/b156751?utm_src=pdf-body
https://www.benchchem.com/product/b156751?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Preparation & Collection

_

(Gloves, Goggles, Lab Coat)

Use a Designated, Labeled,
and Compatible Waste Container

Segregate from
Incompatible Wastes

>

Wear Appropriate PPE )

Disposal Process

Consult Manufacturer's SDS
for Specific Instructions

Contact Environmental Health & Safety (EHS
or a Certified Waste Disposal Service

)

Arrange for Professional Pickup
and Disposal

>
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/product/b156751?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/de/n-hydroxy-4-methylamino-azoben-dic240237.html
https://www.benchchem.com/product/b156751#n-hydroxy-4-methylamino-azobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b156751#n-hydroxy-4-methylamino-azobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b156751#n-hydroxy-4-methylamino-azobenzene-proper-disposal-procedures
https://www.benchchem.com/product/b156751#n-hydroxy-4-methylamino-azobenzene-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156751?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

